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Compound of Interest

2-Chloro-3-nitro-6-
Compound Name: _ o
(trifluoromethyl)pyridine

Cat. No.: B046346

A detailed guide for researchers on the performance and application of key chloro-
trifluoromethylpyridine-derived herbicides, with a focus on Acetyl-CoA Carboxylase (ACCase)
and Acetolactate Synthase (ALS) inhibitors.

While no commercial herbicides are directly derived from 2-Chloro-3-nitro-6-
(trifluoromethyl)pyridine, the broader chemical family of chloro-trifluoromethylpyridine
derivatives is of significant importance in the agrochemical industry. This guide focuses on
three prominent herbicides from this class: Fluazifop-P-butyl and Haloxyfop-P-methyl, which
are Acetyl-CoA Carboxylase (ACCase) inhibitors, and Flupyrsulfuron-methyl, an Acetolactate
Synthase (ALS) inhibitor. Their efficacy is compared with other relevant herbicides, supported
by experimental data to inform research and development in weed management.

ACCase Inhibitors: Fluazifop-P-butyl and Haloxyfop-
P-methyl

Fluazifop-P-butyl and Haloxyfop-P-methyl belong to the aryloxyphenoxypropionate (‘fop’) group
of herbicides. They are systemic, post-emergence herbicides highly effective for the control of
annual and perennial grass weeds in a variety of broadleaf crops such as soybeans, cotton,
and canola.[1][2][3] Their mode of action is the inhibition of the ACCase enzyme, which is
crucial for fatty acid synthesis in grasses, leading to the disruption of cell membrane formation
and eventual weed death.[4][5]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b046346?utm_src=pdf-interest
https://www.benchchem.com/product/b046346?utm_src=pdf-body
https://www.benchchem.com/product/b046346?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Fluazifop-p-butyl
https://www.jindunchemical.com/h-nd-940.html
https://www.pomais.com/product/haloxyfop-p-methyl-herbicide/
https://www.iskweb.co.jp/eng/products/pdf/fluazifop-p-butyl.pdf
https://www.smagrichem.com/herbicide/haloxyfop-p-methyl/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative
Check Availability & Pricing

Comparative Efficacy Data

The efficacy of these herbicides can be influenced by factors such as weed species, growth
stage, application rate, and environmental conditions.[6][7] The following tables summarize

their performance in comparison to other ACCase inhibitors.
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o Chemical
Herbicide .
Family

Applicati
PP Weed
on Rate

. Species
(g a.i./ha)

Efficacy
Metric

Efficacy
(%)

Source

Fluazifop-
P-butyl

FOP

Echinochlo
a colona,
Digitaria
marginata,
Eleusine
134 indica,

Dactylocte
nium
aegyptium,
Cynodon
dactylon

Weed
Control

Efficiency

85.41 (at
30 DAS)

Fluazifop-
P-butyl

FOP

Echinochlo
a colona,
Digitaria
marginata,
Eleusine
167 indica,
Dactylocte
nium
aegyptium,
Cynodon
dactylon

Weed
Control

Efficiency

79.97 (at
60 DAS)

Haloxyfop-
yiop FOP
P-methyl

Digitaria
insularis

62.4
(Sourgrass

)

% Control
at 28 DAA

96.7

El

Haloxyfop-
yiop FOP
P-methyl

300 L/fed
(~714
L/ha)

Grass
Weeds

% Control

(Excellent)

86 -92

[10]
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400 L/fed % Control
Haloxyfop- Grass
FOP (~952 (Good to 77 -84 [10]
P-methyl Weeds
L/ha) Excellent)
Echinochlo
a colona,
Digitaria
marginata,
) Eleusine Weed Lower than
Quizalofop- o )
thyl FOP 50 indica, Control Fluazifop- [8]
-e
p-ety Dactylocte Efficiency P-butyl
nium
aegyptium,
Cynodon
dactylon
Digitaria
) ) Lower than
_ insularis % Control
Clethodim DIM 108 Haloxyfop-  [9]
(Sourgrass  at 28 DAA
P-methyl

)

DAA: Days After Application; DAS: Days After Sowing; FOP: Aryloxyphenoxypropionate; DIM:
Cyclohexanedione

Experimental Protocols

1. Field Trial for ACCase Inhibitor Efficacy in Groundnut:
o Experimental Design: Randomized block design with three replications.
e Crop: Groundnut (Arachis hypogaea L.).

» Weed Seeding: Natural infestation of grassy weeds including Echinochloa colona, Digitaria
marginata, Eleusine indica, Dactyloctenium aegyptium, and Cynodon dactylon.[8]

» Herbicide Application:
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o Post-emergence herbicides (Fluazifop-P-butyl, Quizalofop-p-ethyl) were applied 20 days
after sowing (DAS), corresponding to the 2 to 3 leaf stage of the grasses.[8]

o Application was carried out using a knapsack sprayer with a spray volume of 500 L/ha.[8]

Data Collection:

o Weed density and dry weight were recorded at various intervals (e.g., 40 DAS till harvest).

o Weed control efficiency was calculated.

o Crop yield (pod yield) was measured at harvest.[8]

Statistical Analysis: Data were subjected to analysis of variance (ANOVA) to determine
significant differences between treatments.

. Greenhouse Assay for Sourgrass Control:

Experimental Setup: Sourgrass (Digitaria insularis) was grown in 1L-plastic pots filled with a
mixture of sieved clay soil and commercial substrate.[9]

Herbicide Application:

o Herbicides (Haloxyfop-P-methyl, Clethodim, and their mixtures) were applied when the
plants reached the full tillering stage.

o A 4x4 factorial scheme was used with varying doses of each herbicide.[9]

Data Collection:

o Visual percentage control was evaluated at 21 and 28 days after application (DAA).

o Residual dry matter of the aerial parts was measured at 28 DAA.[9]

Statistical Analysis: Data were analyzed to determine the efficacy of individual herbicides and
the nature of their interaction in mixtures (additive, synergistic, or antagonistic).
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Mechanism of Action and Experimental Workflow
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Caption: Mechanism of Action for ACCase-Inhibiting Herbicides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.pomais.com/product/haloxyfop-p-methyl-herbicide/
https://www.iskweb.co.jp/eng/products/pdf/fluazifop-p-butyl.pdf
https://www.smagrichem.com/herbicide/haloxyfop-p-methyl/
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Fluazifop_p_butyl_and_Quizalofop_p_ethyl_for_Effective_Grass_Weed_Management.pdf
https://www.guidechem.com/question/what-are-the-differences-betwe-id129225.html
https://www.researchgate.net/publication/329801693_EVALUATION_OF_DOSES_OF_NEW_HERBICIDE_FLUAZIFOP-P-BUTYL_134_EC_FOR_GRASSY_WEEDS_MANAGEMENT_IN_IRRIGATED_GROUNDNUT
https://www.researchgate.net/publication/335855679_Efficacy_and_Interaction_of_Haloxyfop-Clethodim_Tank_Mixtures_to_Post_Emergence_Control_of_Sourgrass_in_Brazil
https://ulopenaccess.com/papers/ULAAG_V01I01/ULAAG20250101_005.pdf
https://www.benchchem.com/product/b046346#efficacy-of-herbicides-derived-from-2-chloro-3-nitro-6-trifluoromethyl-pyridine
https://www.benchchem.com/product/b046346#efficacy-of-herbicides-derived-from-2-chloro-3-nitro-6-trifluoromethyl-pyridine
https://www.benchchem.com/product/b046346#efficacy-of-herbicides-derived-from-2-chloro-3-nitro-6-trifluoromethyl-pyridine
https://www.benchchem.com/product/b046346#efficacy-of-herbicides-derived-from-2-chloro-3-nitro-6-trifluoromethyl-pyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b046346?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

